Cas no 6998-39-6 (Carbamic acid,(2-hydroxyethyl)- (7CI,8CI,9CI))

• Product Name: Carbamic acid,(2-hydroxyethyl)- (7CI,8CI,9CI)
• CAS No: 6998-39-6
• MF: C₂₆H₃₀N₂O₃
• MW: 418.528007030487
• CID: 523648
• PubChem ID: 135752459
• Update Time: 2025-04-19

Carbamic acid,(2-hydroxyethyl)- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-hydroxyethyl)- (7CI,8CI,9CI)
• N'-[(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-(4-methylphenyl)adamantane-1-carbohydrazide
• N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-3-(4-methylphenyl)adamantane-1-carboxamide
• AKOS001577718
• AKOS022191895
• DTXSID00425779
• N'-[(E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-3-(4-METHYLPHENYL)ADAMANTANE-1-CARBOHYDRAZIDE
• 6998-39-6
• N'-[(1E)-(4-hydroxy-3-methoxyphenyl)methylene]-3-(4-methylphenyl)adamantane-1-carbohydrazide
• AC1OBJWC

• Inchi： 1S/C26H30N2O3/c1-17-3-6-21(7-4-17)25-11-19-9-20(12-25)14-26(13-19,16-25)24(30)28-27-15-18-5-8-22(29)23(10-18)31-2/h3-8,10,15,19-20,29H,9,11-14,16H2,1-2H3,(H,28,30)/b27-15+
• InChI Key： UIPLLABJHFBIQN-JFLMPSFJSA-N
• SMILES： O=C(C12CC3CC(C1)CC(C1C=CC(C)=CC=1)(C3)C2)N/N=C/C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 418.2258
• Monoisotopic Mass: 418.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 67.43